Cas no 851946-97-9 (ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-97-9
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.506244421005
• CID: 6611796
• PubChem ID: 3639940
• Update Time: 2025-05-25

ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• F0641-0030
• 851946-97-9
• ethyl 5-[(3,5-dimethylbenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• AKOS024589974
• ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670139-01
• ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C24H21N3O4S/c1-4-31-24(30)20-18-13-32-22(25-21(28)16-11-14(2)10-15(3)12-16)19(18)23(29)27(26-20)17-8-6-5-7-9-17/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key： ZQEFCFHPNWTZCL-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(C1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 447.12527733g/mol
• Monoisotopic Mass: 447.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(3,5-Dimethylbenzamido)-4-Oxo-3-Phenyl-3H,4H-Thieno[3,4-D]Pyridazine-1-Carboxylate: A Comprehensive Overview

Ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a complex organic compound with the CAS number 851946-97-9. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridazine ring system. The structure of this compound is characterized by a fused thienopyridazine ring with substituents that include an ethyl carboxylate group, a phenyl group, and a 3,5-dimethylbenzamido group. These substituents contribute to the compound's unique chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The synthesis of ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The incorporation of the 3,5-dimethylbenzamido group was found to significantly influence the electronic properties of the molecule, making it a promising candidate for applications in optoelectronics.

One of the most intriguing aspects of this compound is its potential in pharmaceutical research. The thienopyridazine core is known for its ability to interact with various biological targets, including kinases and receptors. Recent studies have demonstrated that ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in further exploring its therapeutic potential.

In addition to its biological applications, this compound has shown promise in materials science. The presence of electron-withdrawing groups such as the ethyl carboxylate and 3,5-dimethylbenzamido groups enhances the compound's ability to act as a charge transport material in organic electronics. Researchers have reported that thin films of this compound exhibit favorable electrical properties, making them suitable for use in organic field-effect transistors (OFETs). These findings highlight the versatility of ethyl 5-(3,5-dimethylbenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-carboxylate in advanced materials development.

The structural uniqueness of this compound also makes it an attractive candidate for studying supramolecular chemistry. Recent investigations have revealed that ethyl 5-(3,5-dimethylbenzamido)-4-oxyphenyldithienopyridazine-carboxylic acid derivatives can form self-assembled structures under specific conditions. These structures exhibit potential applications in drug delivery systems and nanotechnology.

From a chemical synthesis perspective, the preparation of ethyl 5-(3,5-dimethylbenzamido)-4-oxyphenyldithienopyridazine-carboxylic acid derivatives involves several critical steps. The initial formation of the thienopyridazine ring system is typically achieved through a condensation reaction between appropriate thiophene and pyridine derivatives. Subsequent functionalization steps involve introducing substituents such as the ethyl carboxylic acid group and the benzamide moiety.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. By employing density functional theory (DFT), scientists have gained insights into the molecular orbitals and charge distribution within ethyl 5-(3,-dimethylbenzamido)-thienopyridazinone-carboxylic acid derivatives. These computational studies have provided valuable guidance for optimizing synthetic strategies and tailoring the compound's properties for specific applications.

In conclusion, ethyl 5-(dimethylbenzamido)-thienopyridazinone-carboxylic acid derivatives represent a fascinating class of compounds with diverse potential applications across multiple disciplines. From drug discovery to materials science and supramolecular chemistry, these compounds continue to attract significant research attention due to their unique structural features and versatile chemical properties.